molecular formula C16H26O B8471720 12-Methoxy-7,11-dimethyl-3-methylidenedodeca-1,6,10-triene CAS No. 62617-65-6

12-Methoxy-7,11-dimethyl-3-methylidenedodeca-1,6,10-triene

Cat. No.: B8471720
CAS No.: 62617-65-6
M. Wt: 234.38 g/mol
InChI Key: ZCXVRBFHFRULJG-UHFFFAOYSA-N
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Description

12-Methoxy-7,11-dimethyl-3-methylidenedodeca-1,6,10-triene is a useful research compound. Its molecular formula is C16H26O and its molecular weight is 234.38 g/mol. The purity is usually 95%.
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Properties

CAS No.

62617-65-6

Molecular Formula

C16H26O

Molecular Weight

234.38 g/mol

IUPAC Name

12-methoxy-7,11-dimethyl-3-methylidenedodeca-1,6,10-triene

InChI

InChI=1S/C16H26O/c1-6-14(2)9-7-10-15(3)11-8-12-16(4)13-17-5/h6,10,12H,1-2,7-9,11,13H2,3-5H3

InChI Key

ZCXVRBFHFRULJG-UHFFFAOYSA-N

Canonical SMILES

CC(=CCCC(=C)C=C)CCC=C(C)COC

Origin of Product

United States

Synthesis routes and methods

Procedure details

5 g of copper sulfate pentahydrate are suspended in 20 g of paraffin oil, with vigorous stirring, and the suspension is heated at 180° C under 20 mm Hg. The water of crystallization which is eliminated is removed through a descending condenser. After the reaction has ended, 25 g (0.1 mole) of 12-methoxy-3,7,11-trimethyl-dodeca-1,6,10-trien-3-ol are added dropwise to the suspension and water and reaction product are distilled off simultaneously (reaction time about 30 minutes). After completion, the distillate is taken up in 100 ml of ether, the ether solution is washed with sodium carbonate solution, then washed neutral with water and dried over sodium sulfate, and the drying agent is then filtered off. After distilling off the ether, the product which remains is fractionated, giving 11 g of a 2:1 mixture of 12-methoxy-3,7,11-trimethyl-dodeca-1,3,6,10-tetraene and 12-methoxy-3-methylene-7,11-dimethyl-dodeca-1,6,10- -triene (yield 47%).
Quantity
25 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
paraffin
Quantity
20 g
Type
solvent
Reaction Step Three
Name
Quantity
100 mL
Type
solvent
Reaction Step Four
Quantity
5 g
Type
catalyst
Reaction Step Five

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